Cas no 2838445-26-2 (tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate)

Tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate is a protected diazepane derivative featuring a trifluoroethyl substituent, which enhances its utility in medicinal chemistry and pharmaceutical synthesis. The tert-butyloxycarbonyl (Boc) group provides stability and facilitates selective deprotection under mild acidic conditions, making it valuable for multi-step synthetic routes. The trifluoroethyl moiety introduces electron-withdrawing properties, potentially improving metabolic stability and binding affinity in drug design. This compound serves as a versatile intermediate for constructing complex heterocycles, particularly in the development of bioactive molecules targeting central nervous system disorders. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for research and industrial applications.

tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate structure

2838445-26-2 structure

Product Name:tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate

CAS No:2838445-26-2

MF:C₁₂H₂₁F₃N₂O₂

MW:282.302553892136

CID:5309047

PubChem ID:165433623

Update Time:2025-06-23

tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- AKOS040854140
- 2838445-26-2
- F1916-7323
- tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate
- 1,1-Dimethylethyl hexahydro-4-(2,2,2-trifluoroethyl)-1H-1,4-diazepine-1-carboxylate
- Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-5-16(7-8-17)9-12(13,14)15/h4-9H2,1-3H3
- InChI Key： WHPRQZUSSUUOGG-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCN(CC(F)(F)F)CC1

Computed Properties

Exact Mass: 282.15551240g/mol
Monoisotopic Mass: 282.15551240g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 32.8Å²

Experimental Properties

Density: 1.140±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 283.8±40.0 °C(Predicted)
pka: 4.71±0.10(Predicted)

tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1916-7323-2μmol	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	2μl	$57.0	2023-05-08
Life Chemicals	F1916-7323-5μmol	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	5μl	$63.0	2023-05-08
Life Chemicals	F1916-7323-10μmol	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	10μl	$69.0	2023-05-08
Life Chemicals	F1916-7323-20μmol	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	20μl	$79.0	2023-05-08
Life Chemicals	F1916-7323-1mg	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	1mg	$54.0	2023-05-08
Life Chemicals	F1916-7323-2mg	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	2mg	$59.0	2023-05-08
Life Chemicals	F1916-7323-3mg	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	3mg	$63.0	2023-05-08
Life Chemicals	F1916-7323-4mg	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	4mg	$66.0	2023-05-08
Life Chemicals	F1916-7323-5mg	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	5mg	$69.0	2023-05-08
Life Chemicals	F1916-7323-10mg	tert-butyl 4-(2,2,2-trifluoroethyl)-1,4-diazepane-1-carboxylate	2838445-26-2	90%+	10mg	$79.0	2023-05-08